Cas no 2228087-47-4 (methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate)

• Product Name: methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate
• CAS No: 2228087-47-4
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 5804377
• PubChem ID: 165645022
• Update Time: 2025-05-20

methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate
• EN300-1910153
• 2228087-47-4

• Inchi： 1S/C8H10BrNO3/c1-4-3-5(9)13-7(4)6(10)8(11)12-2/h3,6H,10H2,1-2H3
• InChI Key： YNDAKKXZJCNUMO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C(=O)OC)N)O1

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate

Chemical Overview of CAS No 2228087-47-4: Methyl 2-Amino-2-(5-Bromo-3-Methylfuran-2-Yl)Acetate

Methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate, identified by the CAS registry number 2228087-47-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to an amino-substituted acetate moiety, further connected to a brominated furan ring system. The presence of the bromine atom at position 5 and the methyl group at position 3 on the furan ring introduces both electronic and steric effects, which are crucial for its chemical reactivity and biological activity.

The synthesis of methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and esterification. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining high yields and purity levels.

From a structural standpoint, the compound's amino group at position 2 on the acetate backbone is particularly noteworthy. This functional group imparts nucleophilic character to the molecule, making it amenable to various types of condensation reactions. Such reactivity has been exploited in peptide bond formation and other bioconjugation strategies, highlighting its potential in drug delivery systems and targeted therapies.

The brominated furan moiety is another key feature of this compound. Furan derivatives are known for their aromaticity and ability to participate in heterocyclic chemistry. The substitution pattern on the furan ring (bromo at position 5 and methyl at position 3) confers unique electronic properties that influence both the compound's stability and reactivity. Recent studies have demonstrated that such substituted furans can act as templates for constructing complex natural product analogs, opening new avenues for medicinal chemistry research.

In terms of applications, methyl 2-amino-2-(5-bromo-3-methylfuran-2-yl)acetate has found utility in several areas. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of bioactive molecules with intricate architectures. Additionally, this compound serves as a valuable tool in exploring enzyme mechanisms and catalytic processes due to its distinct structural features.

Recent research has focused on understanding the biological activity of methyl 2-amino-...